![molecular formula C17H27F3N4 B7647716 N-(2-pyrazol-1-ylcyclohexyl)-1-(3,3,3-trifluoropropyl)piperidin-4-amine](/img/structure/B7647716.png)
N-(2-pyrazol-1-ylcyclohexyl)-1-(3,3,3-trifluoropropyl)piperidin-4-amine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2-pyrazol-1-ylcyclohexyl)-1-(3,3,3-trifluoropropyl)piperidin-4-amine, also known as PCP-PIF, is a synthetic compound that belongs to the class of dissociative anesthetics. It was first synthesized in the 1960s and has been studied extensively for its potential use in scientific research.
Mechanism of Action
The exact mechanism of action of N-(2-pyrazol-1-ylcyclohexyl)-1-(3,3,3-trifluoropropyl)piperidin-4-amine is not fully understood. However, it is believed to act as a non-competitive antagonist of the N-methyl-D-aspartate (NMDA) receptor, which is involved in the regulation of synaptic plasticity and memory formation. This compound has also been found to affect other receptors, including the dopamine and serotonin receptors.
Biochemical and Physiological Effects:
This compound has been found to have a range of biochemical and physiological effects. It has been shown to increase dopamine release in the brain, which may contribute to its addictive potential. It has also been found to affect the levels of various neurotransmitters, including glutamate and serotonin.
Advantages and Limitations for Lab Experiments
One advantage of using N-(2-pyrazol-1-ylcyclohexyl)-1-(3,3,3-trifluoropropyl)piperidin-4-amine in lab experiments is its ability to selectively target the NMDA receptor, which is involved in many neurological disorders. However, one limitation is its potential for abuse and addiction, which may limit its use in certain studies.
Future Directions
There are many potential future directions for research on N-(2-pyrazol-1-ylcyclohexyl)-1-(3,3,3-trifluoropropyl)piperidin-4-amine. One area of interest is its potential use in the treatment of depression and anxiety disorders. Another area of interest is its potential as a tool for studying the mechanisms of addiction and drug abuse. Further research is needed to fully understand the effects of this compound on the central nervous system and its potential applications in scientific research.
Synthesis Methods
The synthesis of N-(2-pyrazol-1-ylcyclohexyl)-1-(3,3,3-trifluoropropyl)piperidin-4-amine involves a multi-step process that includes the reaction of pyrazole with cyclohexanone, followed by the reaction of the resulting product with piperidine and trifluoropropyl chloride. The final product is obtained after purification and isolation steps.
Scientific Research Applications
N-(2-pyrazol-1-ylcyclohexyl)-1-(3,3,3-trifluoropropyl)piperidin-4-amine has been widely used in scientific research for its potential as a tool to study the central nervous system. It has been found to have effects on various neurotransmitter systems, including glutamate, dopamine, and serotonin. This compound has been used in studies of addiction, depression, and anxiety disorders.
properties
IUPAC Name |
N-(2-pyrazol-1-ylcyclohexyl)-1-(3,3,3-trifluoropropyl)piperidin-4-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H27F3N4/c18-17(19,20)8-13-23-11-6-14(7-12-23)22-15-4-1-2-5-16(15)24-10-3-9-21-24/h3,9-10,14-16,22H,1-2,4-8,11-13H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PHYIJFVUNLUUES-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C(C1)NC2CCN(CC2)CCC(F)(F)F)N3C=CC=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H27F3N4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.